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Compound Name: 4-Butylbenzenesulfonamide

Cat. No.: B073704 Get Quote

Technical Guide: 4-Butylbenzenesulfonamide
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 4-butylbenzenesulfonamide. It includes a summary of its known quantitative

data, detailed experimental protocols for its synthesis, and an examination of its potential

biological significance based on related compounds.

Core Properties of 4-Butylbenzenesulfonamide
4-Butylbenzenesulfonamide, with the CAS number 1135-00-8, is an organic compound

featuring a butyl group attached to a benzenesulfonamide core.[1][2][3] Its molecular formula is

C₁₀H₁₅NO₂S, and it has a molecular weight of 213.30 g/mol .[1][2][3]

Physical and Chemical Properties
The known physical and chemical properties of 4-butylbenzenesulfonamide are summarized

in the table below. It is important to note that while some experimental data is available, certain

values are predicted based on computational models.
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Property Value Source

Molecular Formula C₁₀H₁₅NO₂S [1][2][3]

Molecular Weight 213.30 g/mol [1][2][3]

CAS Number 1135-00-8 [1][2][3]

Melting Point 93 - 95 °C [1]

Boiling Point 354.0 ± 35.0 °C (Predicted) [4][5]

Density 1.157 ± 0.06 g/cm³ (Predicted) [4][5]

pKa 10.20 ± 0.10 (Predicted) [4][5]

Solubility

Low solubility in water.[6]

Soluble in polar organic

solvents like ethanol and

chloroform.[7]

Appearance Solid [1][6]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 4-
butylbenzenesulfonamide. The following information has been reported:

Infrared (IR) Spectroscopy: FTIR and ATR-IR spectra are available and can be used to

identify the functional groups present in the molecule.[3]

Raman Spectroscopy: Raman spectral data is also available for this compound.[3]

While specific NMR and mass spectrometry data for 4-butylbenzenesulfonamide are not

readily available in the searched literature, data for the isomeric N-butylbenzenesulfonamide

(CAS 3622-84-2) is accessible and may provide some comparative insights.[8][9][10]

Experimental Protocols
Synthesis of 4-Butylbenzenesulfonamide
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A general method for the synthesis of benzenesulfonamide derivatives involves the reaction of

a substituted benzenesulfonyl chloride with an amine.[11][12] The following protocol outlines a

potential pathway for the synthesis of 4-butylbenzenesulfonamide.

Reaction: 4-Butylbenzenesulfonyl chloride reacts with ammonia to yield 4-
butylbenzenesulfonamide.

Materials:

4-Butylbenzenesulfonyl chloride

Ammonia (aqueous solution or gas)

An appropriate solvent (e.g., dichloromethane, diethyl ether)

Water

Drying agent (e.g., anhydrous sodium sulfate)

Procedure:

Dissolve 4-butylbenzenesulfonyl chloride in the chosen organic solvent in a reaction flask.

Cool the solution in an ice bath.

Slowly add an excess of concentrated aqueous ammonia solution with vigorous stirring.

Alternatively, bubble ammonia gas through the solution.

After the addition is complete, continue to stir the reaction mixture at room temperature for a

specified time to ensure the reaction goes to completion.

Transfer the reaction mixture to a separatory funnel.

Wash the organic layer with water to remove any unreacted ammonia and ammonium salts.

Dry the organic layer over an anhydrous drying agent.

Filter the mixture to remove the drying agent.
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Remove the solvent under reduced pressure to obtain the crude 4-
butylbenzenesulfonamide.

The crude product can be further purified by recrystallization from a suitable solvent system.

Workflow Diagram:

4-Butylbenzenesulfonyl Chloride +
Ammonia

Reaction in
Organic Solvent

Aqueous Workup
(Washing)

Drying of
Organic Layer Solvent Evaporation Recrystallization Pure 4-Butylbenzenesulfonamide

Click to download full resolution via product page

Synthesis workflow for 4-butylbenzenesulfonamide.

Biological Activity and Significance
While specific biological activity and signaling pathway information for 4-
butylbenzenesulfonamide is not extensively documented in the reviewed literature, studies

on its isomer, N-butylbenzenesulfonamide (NBBS), have revealed notable biological effects. It

is crucial to underscore that the following findings pertain to the N-butyl isomer and may not be

directly extrapolated to 4-butylbenzenesulfonamide.

Antiandrogenic Activity: N-butylbenzenesulfonamide has been identified as an antagonist of

the human androgen receptor.[13] This finding suggests that compounds with this structural

motif could be of interest in the research and development of treatments for androgen-

dependent conditions.

Immunomodulatory Effects: Studies have indicated that N-butylbenzenesulfonamide can

modulate the immune system.[14][15] Oral exposure in animal models has been shown to

affect both innate and adaptive immune responses.[14][15]

Further research is required to determine if 4-butylbenzenesulfonamide exhibits similar

biological activities.

Safety and Handling
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4-Butylbenzenesulfonamide is classified as a substance that causes skin and serious eye

irritation.[1][16] It may also cause respiratory irritation.[1][3] Standard laboratory safety

protocols, including the use of personal protective equipment such as gloves and safety

glasses, should be followed when handling this compound.[1]

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for professional scientific or medical advice. Always consult the relevant safety

data sheets (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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